Iron carbide

Specification

• CAS No.: 12127-45-6
• Molecular Formula: C8H8BrNO
• Molecular Weight: 0

Introduction

Crystal Structure and Composition

Iron carbide features an orthorhombic crystal structure with the space group Pnma (No. 62). The unit cell contains twelve iron atoms and four carbon atoms, leading to the 3:1 ratio of iron to carbon that gives the compound its chemical formula Fe3C.

The structure can be described as follows:

• Eight iron atoms are in "general" positions (8 Feg)

• Four iron atoms are in "special" positions (4 Fes)

• Four carbon atoms occupy large interstices

The iron atoms have different coordination environments:

• The Feg atoms are 14-coordinate, with 11 Fe-Fe bonds and 3 Fe-C bonds

• The Fes atoms are also 14-coordinate, but with 12 Fe-Fe bonds and 2 Fe-C bonds

The carbon atoms are eight-coordinate and encased within six iron atoms in a triangular prism structure, with two other iron atoms slightly further out.

The lattice parameters of Fe3C are:

• a = 5.092 Å

• b = 6.741 Å

• c = 4.527 Å

Physical and Chemical Properties

Iron carbide exhibits a remarkable combination of physical and chemical properties that make it valuable for various applications. These properties are summarized in Table 1.

Table 1: Key Physical and Chemical Properties of Iron Carbide (Fe3C)

Property	Value
Density	7.64 kg/m³
Melting Point	1837°C
Curie Temperature	~210°C
Magnetic State (< 210°C)	Ferromagnetic
Magnetic State (> 210°C)	Paramagnetic
Crystal Structure	Orthorhombic
Space Group	Pnma
Carbon Content	6.67% (theoretical)
Iron Content	93.3% (theoretical)
Bulk Modulus	190-192 GPa
Hardness	High (brittle)
Thermal Stability	Metastable
Saturation Magnetization	61-139 emu/g

One notable property is its magnetic behavior: Fe3C changes from ferromagnetic to paramagnetic at its Curie temperature of approximately 210°C. At higher pressures (55-60 GPa), it undergoes a transition from paramagnetic to nonmagnetic.

Synthesis Methods

Several methods have been developed for the synthesis of iron carbide, each with advantages for specific applications. The main synthesis approaches are summarized below.

Hydrogen Reduction and Carburization

Iron carbide can be prepared from high phosphorus oolitic hematite pellets using hydrogen reduction followed by carburization with methane (CH4). The optimal reaction conditions identified for this method include:

• Carburizing with CH4 for 15 minutes at 1023 K (750°C)

• Fast cooling with argon gas

Under these conditions, a degree of carburization of 95.12% can be achieved. The cooling conditions after carburization significantly affect the properties of the resulting iron carbide. Three main cooling approaches have been studied:

• Fast cooling

• Furnace cooling

• Heat preservation for 2 hours with subsequent fast cooling

Research has shown that heat preservation promotes the self-decomposition of Fe3C and the formation of multi-walled nano carbon fibers.

Colloidal Synthesis

A liquid chemical approach has been developed for synthesizing iron carbide nanoplatelets with an orthorhombic Fe3C structure. This method involves:

• Using iron nitrate (Fe(NO3)3) as the iron source

• Mixing with ethanol to obtain a clear solution

• Adding a suitable carbon source

• Heat treatment to obtain the final iron carbide

Various carbon sources have been explored, including:

• Urea (CO(NH2)2)

• D-glucose

• D(+)-sucrose

• Chitosan

• Cellulose

This process results in single iron carbide phase materials with up to 79% Fe3C content.

Alternative Synthesis Routes

Researchers have also developed methods to synthesize different phases of iron carbide nanoparticles by controlling the phase transformation process. Studies show that:

• The phases of Fe2C nanoparticles can be controlled by direct phase transformation in a thermally driven procedure

• The selective adsorption of chloride ions can weaken the bonding between Fe and C atoms, interfering with carbon penetration to form lower carbon content Fe5C2 and Fe3C nanoparticles

Phase Transformations and Stability

Iron carbide undergoes various phase transformations depending on temperature and pressure conditions. These transformations are crucial for understanding its behavior in different applications, particularly in steelmaking.

Iron-Iron Carbide Phase Diagram

The Iron-Iron Carbide phase diagram represents the relationships between temperature, carbon concentration, and the different phases that can exist in iron-carbon alloys. At 6.67% carbon composition, iron transforms into cementite or iron carbide (Fe3C).

Key features of the phase diagram include:

• At the eutectic temperature (727°C), austenite (γ-iron) transforms to pearlite, which is a lamellar structure of ferrite and cementite

• Cementite forms directly from the melt in the case of white cast iron

• In carbon steel, cementite precipitates from austenite as it transforms to ferrite on slow cooling, or from martensite during tempering

Magnetic Phase Transitions

Iron carbide undergoes magnetic phase transitions at specific pressure and temperature conditions:

• At 6-8 GPa: Ferromagnetic (FM) to paramagnetic (PM) transition

• At 55-60 GPa: Paramagnetic (PM) to nonmagnetic (NM) transition

These transitions significantly affect the calculation of thermoelastic and thermodynamic parameters of Fe3C at extreme conditions.

Applications in Industry

Iron carbide serves numerous industrial applications, leveraging its unique physical and chemical properties.

Steelmaking

The primary use of iron carbide is as a metallic charge during steelmaking, substituting for hot metal, direct reduced iron, or steel scrap. It offers several advantages in electric arc furnaces:

• Being granular, non-pyrophoric, and dissolving immediately in molten steel

• Free from residual metals and sulfur

• Contains excess carbon compared to other reduced iron products

• Easily injectable into electric arc furnaces using submerged lances

• Helps create foamy slag that improves energy efficiency and reduces refractory wear

The injection of iron carbide into electric arc furnaces generates tiny bubbles of carbon monoxide, which:

• Create boiling of the metal

• Rapidly homogenize the molten metal bath

• Absorb nitrogen and hydrogen

• Mix the bath more efficiently (in just one minute compared to four minutes with argon)

Catalysis

Iron carbide has emerging applications in catalysis, particularly in Fischer-Tropsch synthesis (FTS) for producing liquid fuels from syngas (CO and H2). Studies have shown that:

• Iron carbides are catalytically active in FTS reactions

• Fe5C2 is identified as the most active yet stable carbide phase

• ε-Iron carbide is promising for low-temperature Fischer-Tropsch synthesis targeting liquid fuel production

This catalytic activity makes iron carbide valuable for converting hydrogen-deficient syngas from coal and renewable biomass into useful products.

Nanomaterials and Advanced Applications

Iron carbide nanoparticles and nanostructures have attracted significant interest for various applications:

• Biomedical applications, leveraging their magnetic properties

• Carbon dioxide adsorption (up to 2.61 mmol/g at 298K)

• Magnetic materials for various technological applications

Iron carbide nanoplatelets exhibiting strong ferromagnetic behavior with magnetization values of 139 emu/g under a 30 kOe applied field show promise for these applications.

Current Research Findings

Recent research has expanded our understanding of iron carbide's properties and potential applications.

Thermodynamic and Elastic Properties

Studies on the thermal equation of state and thermodynamic properties of iron carbide have yielded important parameters for the paramagnetic phase of Fe3C:

• V0 = 154.6(1) ų

• K = 192(3) GPa

• KT0 = 4.5(1)

• γ0 = 2.09(4)

• θ0 = 490(120) K

• q = -0.1(3)

These parameters allow calculation of various thermodynamic functions of Fe3C as functions of temperature and volume or temperature and pressure.

Surface Properties and Stability

First-principles calculations on bulk Fe3C and its various surfaces ((001), (110), (011), (100), (101), (010), and (111)) have provided insights into their stability:

• Surface energies of Fe3C are in the range of 2.0-2.5 J/m²

• Most Fe3C surfaces have lower surface energies than pure Fe surfaces

• The Fe3C (001) surface is predicted to be the most stable

• The Fe3C (100) surface is predicted to be the least stable

The local density of states shows predominantly metallic character along with some polar covalent bonding contributions (charge transfer from iron to carbon) for both bulk and surfaces.

Formation Mechanisms

Recent experimental results have revealed a transformational path for the formation of cementite in Fe-C alloys:

• ω-Fe3C fine carbide particles in the twin-boundary region of twinned Fe-C martensite are potential precursors of θ-Fe3C carbides

• These particles can transform into θ′-Fe3C carbide particles via particle-coarsening without atomic movement

• The metastable θ′-Fe3C has a similar crystal structure to θ-Fe3C, and both have the same amount of iron and carbon atoms (12Fe + 4C) in their unit cells

• A transformation path of ω-Fe3C → ω′-Fe3C → θ′-Fe3C → θ-Fe3C has been proposed

Environmental Impact

Iron carbide provides significant environmental advantages in steelmaking compared to conventional processes:

• The process achieves the lowest carbon emission of all virgin-iron steelmaking processes, producing only 1.09 kg of CO2 for each kg of steel produced

• This is far less than the 2.01 kg for the conventional blast furnace-basic oxygen furnace route, 3.09 kg for coal-based DRI, and 1.87 kg for natural gas-based DRI-EAF route

• Iron carbide production generates carbon dioxide in a concentrated stream, which is easier to sequester or repurpose